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Compound of Interest

Compound Name: Vinyl ether

Cat. No.: B089867

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the seminal discoveries and evolving methodologies in the
synthesis of vinyl ethers, a class of compounds essential in organic synthesis, polymer
science, and drug development. From early observations to industrially significant processes
and modern catalytic systems, this document provides a comprehensive overview, including
detailed experimental protocols for foundational methods, quantitative data for comparative
analysis, and diagrams illustrating key chemical pathways and workflows.

Historical Overview and Key Discoveries

The journey of vinyl ether synthesis begins in the late 19th century, with early academic
preparations paving the way for large-scale industrial methods in the 1930s. The timeline below
highlights the pivotal moments in its history.

Diagram 1.0: Historical Timeline of Vinyl Ether Synthesis
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19th Century Early 20th Century Mid 20th Century (Industrial Era) Modern Era
1887 1899 1925 1929 1930s Modern Methods
Semmler's First Preparation Knorr & Matthes Cretcher, Koch & Pittenger Merck & Co. Patent Reppe Synthesis Transition metal-catalyzed
Divinyl ether from divinyl sulfide Low-yield synthesis from morpholine Base-induced elimination method Isolation of pure divinyl ether High-pressure reaction of acetylene and alcohols, i

B,B'-dichlorodiethyl ether
+ Sodium Hydroxide

Iron Pot with
Crismer Column

Fractional Distillation
(84-85°C)

Byproducts:
B-chloroethyl vinyl ether,
1,4-dioxane, acetaldehyde

Divinyl Ether

(b.p. ~39°C)
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Conditions
Reactants
) _ Basic Catalyst ngh Pressure High Temperature
Alcohol (R-OH) Acetylene (HC=CH) (e g, KOH) (15 -30 atm) (120-180°C)
Vinyl Ether naii
(R-O-CH=CHz3)
- CH2=CH-X
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R-O-CH=CHz2
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« To cite this document: BenchChem. [A Technical Guide to the Discovery and History of Vinyl
Ether Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089867#discovery-and-history-of-vinyl-ether-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b089867?utm_src=pdf-body-img
https://www.benchchem.com/product/b089867#discovery-and-history-of-vinyl-ether-synthesis
https://www.benchchem.com/product/b089867#discovery-and-history-of-vinyl-ether-synthesis
https://www.benchchem.com/product/b089867#discovery-and-history-of-vinyl-ether-synthesis
https://www.benchchem.com/product/b089867#discovery-and-history-of-vinyl-ether-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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